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This document provides essential safety information and handling procedures for researchers and scientists

working with DosatiLink-1, an Abelson murine leukemia (ABL) enzyme inhibitor, in a laboratory setting

[1].

Chemical & Physical Data

The following table summarizes the core identification and physical property data for DosatiLink-1. Several

key parameters crucial for risk assessment are not available in the public domain and must be sourced from

the manufacturer's Safety Data Sheet (SDS).

Property Value / Description Notes / Source

Name DosatiLink-1 [1]

CAS Number 2941512-37-2 [1]

Molecular
Formula

C69H93Cl2F2N13O17S [1]

Molar Mass 1517.52 g/mol [1]
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Property Value / Description Notes / Source

Intended Use ABL enzyme inhibitor; for research
use only

Not for human or diagnostic use [1].

Physical State Data Required Assume solid (powder) based on
research context.

Storage
Conditions

"Store under recommended
conditions"

Consult Certificate of Analysis; typically
cool, dry, dark [1].

Hazard
Classification

Data Required Critical for PPE and engineering control
selection.

Stability &
Reactivity

Data Required Information on incompatible materials is
essential.

Potential Hazards Identification

The specific health, fire, and reactivity hazards for DosatiLink-1 are not detailed in the search results. You

must consult the SDS to identify and understand the following:

Health Hazards: Potential for acute toxicity, skin/eye irritation, sensitization, or other organ toxicity.
Physical Hazards: Potential for flammability, combustibility, or reactivity.

Environmental Hazards: Potential ecological impact.

Recommended Safe Handling Procedures

The following workflow outlines the general handling procedure for a hazardous solid compound, which

should be followed once the specific hazards of DosatiLink-1 are known.
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DosatiLink-1 Handling Workflow

1. Review SDS and Protocol

2. Don Appropriate PPE

3. Prepare Fume Hood

4. Weigh in Fume Hood

5. Use in Experiment

6. Properly Store

7. Decontaminate

Procedure Complete

Click to download full resolution via product page

Supporting Protocol Details:
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Personal Protective Equipment (PPE): Minimum PPE should include a lab coat, appropriate gloves

(material to be determined by SDS), and safety goggles or, for higher-hazard operations like
handling powders, chemical splash goggles [2]. Closed-toe shoes are mandatory [2].

Engineering Controls: Always handle DosatiLink-1 in a properly functioning chemical fume hood,
especially when weighing powders or working with solutions, to prevent inhalation exposure [2]. Do

not use fume hoods for long-term chemical storage [2].
Hygiene: Avoid "routine" exposures. Do not taste or intentionally smell the chemical. Wash hands

thoroughly after handling and before leaving the laboratory [2]. Eating, drinking, and applying
makeup are strictly prohibited in lab areas [2].

Storage and Inventory Management

Conditions: Store as specified on the Certificate of Analysis, which typically means in a cool, dry, and

dark place [1].
Inventory: All containers of DosatiLink-1 must be included in the laboratory's chemical inventory.

The inventory must be updated when the chemical is received, emptied, or disposed of [2].
Transport: Use a bottle carrier or cart when moving chemicals between laboratories or from the

stockroom [2].

Spill and Exposure Response

General Spill: For a minor, contained spill, wear appropriate PPE and use a compatible absorbent

material to collect the contaminant. Place the waste in a sealed container for disposal as hazardous
chemical waste.

Major Spill / Personal Contamination: For a large or uncontrolled spill, or if personal contamination
occurs:

Alert personnel in the area and evacuate.
Attend to any exposed individuals; use the safety shower or eyewash station immediately.

Contact your institution's designated emergency response personnel (e.g., Chemical Hygiene
Officer, Lab Manager, or Security).

First Aid: Specific first aid measures (e.g., for inhalation, skin contact, or ingestion) are Data
Required and must be taken from the SDS.

Waste Disposal
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All waste materials contaminated with DosatiLink-1 (e.g., gloves, weighing papers, unused solution) must

be collected and disposed of as hazardous chemical waste in accordance with your institution's hazardous

waste management protocols.

Critical Gaps and Next Steps

The information above is a foundational safety framework. To work safely with this substance, you must take

the following steps:

Obtain the SDS: Contact the manufacturer or supplier (sales email: peptidedb@qq.com [1]) to

request the full Safety Data Sheet. This is non-negotiable for safe laboratory practice [2] [3].
Conduct a Formal Risk Assessment: Before beginning any work, use the SDS to perform a

detailed risk assessment for your specific experimental procedure [3].
Consult Your Safety Officer: Discuss the use of DosatiLink-1 with your Principal Investigator and

your institution's Chemical Hygiene Officer or Lab Manager to ensure compliance with all local safety
protocols [2] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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